Cas no 76708-69-5 (Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1))

Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1) structure
76708-69-5 structure
Product name:Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1)
CAS No:76708-69-5
MF:C22H18N4O3S.HCl
MW:454.92926
CID:565700
PubChem ID:154968

Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1)
    • N-[4-[(4-cyanoacridin-9-yl)amino]-3-methoxy-phenyl]methanesulfonamide hydrochloride
    • N-[4-[(4-cyanoacridin-9-yl)amino]-3-methoxyphenyl]methanesulfonamide,hydrochloride
    • DTXSID70227540
    • 76708-69-5
    • Methanesulfonamide, N-(4-((4-cyano-9-acridinyl)amino)-3-methoxyphenyl)-, monohydrochloride
    • Inchi: InChI=1S/C22H18N4O3S.ClH/c1-29-20-12-15(26-30(2,27)28)10-11-19(20)25-22-16-7-3-4-9-18(16)24-21-14(13-23)6-5-8-17(21)22;/h3-12,26H,1-2H3,(H,24,25);1H
    • InChI Key: GJSRFDQQFGHZMR-UHFFFAOYSA-N
    • SMILES: COC1=C(C=CC(=C1)NS(=O)(=O)C)NC2=C3C=CC=C(C3=NC4=CC=CC=C42)C#N.Cl

Computed Properties

  • Exact Mass: 454.087
  • Monoisotopic Mass: 454.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 745
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Boiling Point: 617.2°C at 760 mmHg
  • Flash Point: 327.1°C

Methanesulfonamide,N-[4-[(4-cyano-9-acridinyl)amino]-3-methoxyphenyl]-, hydrochloride (1:1) Related Literature

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